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Compound of Interest

Compound Name: Lysine hydrochloride, DL-

Cat. No.: B555938

Essential Safety and Logistics for Handling DL-
Lysine Hydrochloride

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like DL-Lysine hydrochloride are paramount for laboratory safety
and environmental responsibility. This document provides immediate, procedural guidance for
the operational use and disposal of DL-Lysine hydrochloride.

Quantitative Data Summary

The following table summarizes key quantitative data for DL-Lysine hydrochloride for easy
reference.
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Property Value

CAS Number 70-53-1[1][2]

Molecular Formula CeH14N203 - HCI

Molecular Weight 182.65 g/mol

Melting Point 267 °C /512.6 °F[2]

Appearance Off-white to white powder/crystals[2][3]
Solubility Soluble in water[3][4]

Storage Temperature 2 — 8 °C is recommended for storage.[1]

Experimental Protocols: Safe Handling and Disposal
Procedures

Personal Protective Equipment (PPE):

Before handling DL-Lysine hydrochloride, ensure the following personal protective equipment is

worn:

o Eye Protection: Safety glasses with side shields or chemical safety goggles are essential to
prevent eye contact.[4][5][6]

o Hand Protection: Wear appropriate chemical-resistant gloves.[4][5][6][7]

» Respiratory Protection: In case of insufficient ventilation or when dust is generated, use a
NIOSH-approved dust respirator or a self-contained breathing apparatus for large spills.[4][5]

» Body Protection: A lab coat or overalls should be worn to prevent skin contact.[4][5][6] For
large spills, a full suit may be necessary.[5]

Step-by-Step Handling and Disposal Protocol:

This protocol outlines the recommended procedure for the safe handling and disposal of DL-
Lysine hydrochloride, designed to prioritize safety at every step.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.carlroth.com/medias/SDB-8600-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYzNTV8YXBwbGljYXRpb24vcGRmfGFEZzNMMmcyT0M4NU1UYzRPVEl6TkRZMk56Z3lMMU5FUWw4NE5qQXdYMGxGWDBWT0xuQmtaZ3wwZjNkNjEyNGEyMTViNDQ4N2JiMDlkNmQ3MmViNjhmMzE4MWM0ZDA0MmQyMDE2MjY3MDU2MGM2YmMyZWFjMGFk
https://www.fishersci.com/store/msds?partNumber=AAA1106614&productDescription=DL-LYSINE+MONOHYDROCLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1106614&productDescription=DL-LYSINE+MONOHYDROCLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1106614&productDescription=DL-LYSINE+MONOHYDROCLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_465.1-l-lysine-hcl/sds_465.1/
https://www.flinnsci.com/sds_465.1-l-lysine-hcl/sds_465.1/
https://datasheets.scbt.com/sc-255132.pdf
https://www.carlroth.com/medias/SDB-8600-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYzNTV8YXBwbGljYXRpb24vcGRmfGFEZzNMMmcyT0M4NU1UYzRPVEl6TkRZMk56Z3lMMU5FUWw4NE5qQXdYMGxGWDBWT0xuQmtaZ3wwZjNkNjEyNGEyMTViNDQ4N2JiMDlkNmQ3MmViNjhmMzE4MWM0ZDA0MmQyMDE2MjY3MDU2MGM2YmMyZWFjMGFk
https://datasheets.scbt.com/sc-255132.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://pim-resources.coleparmer.com/sds/12371.pdf
https://datasheets.scbt.com/sc-255132.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://pim-resources.coleparmer.com/sds/12371.pdf
https://palsusa.com/wp-content/uploads/sites/6/2024/08/AJINOMOTO-LYSINE.pdf
https://datasheets.scbt.com/sc-255132.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://datasheets.scbt.com/sc-255132.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://pim-resources.coleparmer.com/sds/12371.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Receiving and Storage:

o

Upon receipt, inspect the container for any damage.

[¢]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][6]

[¢]

Keep away from incompatible materials such as strong oxidizing agents.[2][5][6]

[e]

Recommended storage temperature is between 2-8°C.[1]
e Handling:

o Use in a well-ventilated area to keep airborne concentrations low.[4][5][6] Local exhaust
ventilation is recommended if dust is generated.[5]

o Minimize dust generation and accumulation.[6]
o Avoid contact with skin, eyes, and clothing.[6]
o Do not ingest or inhale the dust.[5][6]
o Wash hands thoroughly after handling.[3][6][7]
e Spill Management:
o Minor Spills:
» Clean up spills immediately.[4][6]
» Use dry clean-up procedures and avoid generating dust.[4]

= Sweep or scoop up the material and place it into a suitable, clean, dry, and closed
container labeled for disposal.[4][6][8]

o Large Spills:
= Evacuate the area.

» Wear appropriate PPE, including respiratory protection.[5]
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» Prevent the spillage from entering drains or water courses.[4][9]

» Contain the spill and collect the material for disposal.
» Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[4]

o

[¢]

Dispose of the waste in a licensed landfill or by incineration with a suitable combustible

material.[4]

[¢]

Do not allow wash water from cleaning or process equipment to enter drains.[4]

Consult with your institution's Environmental Health and Safety (EHS) office for specific

[¢]

disposal guidance.[8]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of DL-Lysine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b555938?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-8600-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzYzNTV8YXBwbGljYXRpb24vcGRmfGFEZzNMMmcyT0M4NU1UYzRPVEl6TkRZMk56Z3lMMU5FUWw4NE5qQXdYMGxGWDBWT0xuQmtaZ3wwZjNkNjEyNGEyMTViNDQ4N2JiMDlkNmQ3MmViNjhmMzE4MWM0ZDA0MmQyMDE2MjY3MDU2MGM2YmMyZWFjMGFk
https://www.fishersci.com/store/msds?partNumber=AAA1106614&productDescription=DL-LYSINE+MONOHYDROCLRIDE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.flinnsci.com/sds_465.1-l-lysine-hcl/sds_465.1/
https://datasheets.scbt.com/sc-255132.pdf
https://pangoo.biz/wp-content/uploads/2019/01/MSDS-Lysine.pdf?x18729
https://pim-resources.coleparmer.com/sds/12371.pdf
https://palsusa.com/wp-content/uploads/sites/6/2024/08/AJINOMOTO-LYSINE.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_DL_5_Hydroxylysine_Hydrochloride_A_Procedural_Guide.pdf
https://us.cambridgecommodities.com/who-we-are/innovation.htm
https://www.benchchem.com/product/b555938#personal-protective-equipment-for-handling-lysine-hydrochloride-dl
https://www.benchchem.com/product/b555938#personal-protective-equipment-for-handling-lysine-hydrochloride-dl
https://www.benchchem.com/product/b555938#personal-protective-equipment-for-handling-lysine-hydrochloride-dl
https://www.benchchem.com/product/b555938#personal-protective-equipment-for-handling-lysine-hydrochloride-dl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem
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